Cas no 956204-62-9 ((2E)-3-5-chloro-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-4-ylprop-2-enoic acid)

• Product Name: (2E)-3-5-chloro-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-4-ylprop-2-enoic acid
• CAS No: 956204-62-9
• MF: C₁₁H₁₃ClN₂O₄S
• MW: 304.749920606613
• MDL: MFCD05262960
• CID: 5229667
• PubChem ID: 6177373
• Update Time: 2025-07-17

(2E)-3-5-chloro-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-4-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[5-chloro-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-4-yl]prop-2-enoic acid
• (2E)-3-5-chloro-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-4-ylprop-2-enoic acid

• MDL： MFCD05262960
• Inchi： 1S/C11H13ClN2O4S/c1-7-9(2-3-10(15)16)11(12)14(13-7)8-4-5-19(17,18)6-8/h2-3,8H,4-6H2,1H3,(H,15,16)/b3-2+
• InChI Key： YLMIKFVQIAQUTR-NSCUHMNNSA-N
• SMILES： C(O)(=O)/C=C/C1=C(Cl)N(C2CCS(=O)(=O)C2)N=C1C

Additional information on (2E)-3-5-chloro-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-4-ylprop-2-enoic acid

Comprehensive Analysis of (2E)-3-[5-chloro-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-4-yl]prop-2-enoic acid (CAS No. 956204-62-9)

The compound (2E)-3-[5-chloro-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-4-yl]prop-2-enoic acid, identified by its CAS No. 956204-62-9, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex nomenclature reflects its intricate chemical architecture, which combines a pyrazole ring, a thiolane moiety, and an α,β-unsaturated carboxylic acid functionality. This combination of features makes it a promising candidate for various applications, particularly in drug discovery and development.

One of the most intriguing aspects of (2E)-3-[5-chloro-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-4-yl]prop-2-enoic acid is its potential as a bioactive scaffold. Researchers have explored its utility in modulating enzymatic activity, particularly in pathways related to inflammation and metabolic disorders. The presence of the α,β-unsaturated carbonyl group suggests potential reactivity as a Michael acceptor, a feature often exploited in the design of covalent inhibitors. This has led to increased interest in its role as a therapeutic agent for conditions such as diabetes and autoimmune diseases.

In recent years, the scientific community has shown a growing interest in sulfone-containing compounds, and CAS No. 956204-62-9 is no exception. The 1,1-dioxo-1lambda6-thiolan-3-yl moiety in its structure is particularly noteworthy, as sulfones are known for their stability and ability to participate in diverse chemical reactions. This has made the compound a subject of study in organic synthesis and medicinal chemistry, with researchers investigating its potential as a building block for more complex molecules.

The pyrazole ring in (2E)-3-[5-chloro-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-4-yl]prop-2-enoic acid is another critical feature, as pyrazoles are widely recognized for their pharmacological properties. This heterocycle is often found in drugs targeting central nervous system (CNS) disorders, pain management, and anti-inflammatory therapies. The addition of a chloro substituent at the 5-position further enhances the compound's potential for selective interactions with biological targets, making it a valuable tool for structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 956204-62-9 presents both challenges and opportunities. The E-configuration of the prop-2-enoic acid side chain is crucial for its biological activity, and maintaining this stereochemistry during synthesis requires careful optimization. Recent advancements in catalysis and green chemistry have provided new methods for accessing such compounds with higher efficiency and lower environmental impact, aligning with the growing demand for sustainable pharmaceutical production.

In the context of drug discovery, (2E)-3-[5-chloro-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-4-yl]prop-2-enoic acid has been explored for its potential to interact with protein targets such as kinases and GPCRs. Its unique structure allows for molecular docking studies, which are essential for understanding its binding modes and optimizing its pharmacological profile. Computational tools like AI-driven drug design have further accelerated research into this compound, enabling rapid screening and virtual optimization.

The compound's relevance extends beyond therapeutics. In agricultural chemistry, derivatives of CAS No. 956204-62-9 have been investigated for their potential as plant growth regulators or pest control agents. The chloro and sulfone functionalities contribute to its stability in environmental conditions, making it a candidate for agrochemical applications. This dual utility in both human health and agriculture underscores its versatility and broad appeal.

As the demand for novel chemical entities grows, (2E)-3-[5-chloro-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-4-yl]prop-2-enoic acid continues to attract attention from academia and industry alike. Its patent landscape reflects ongoing innovation, with several filings highlighting its use in combination therapies and drug delivery systems. This trend is likely to continue as researchers uncover new applications and refine its synthetic routes.

In conclusion, CAS No. 956204-62-9 represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted properties make it a valuable subject for ongoing research, with potential breakthroughs in personalized medicine, sustainable chemistry, and beyond. As scientific tools evolve, so too will our understanding of this remarkable compound, paving the way for innovative solutions to some of today's most pressing challenges.